2-(methylthio)-N-((3-(2-oxo-1,2-dihydropyridin-3-yl)-1,2,4-oxadiazol-5-yl)methyl)benzamide

• IUPAC Name: 2-methylsulfanyl-N-[[3-(2-oxo-1H-pyridin-3-yl)-1,2,4-oxadiazol-5-yl]methyl]benzamide
• InChI: InChI=1S/C16H14N4O3S/c1-24-12-7-3-2-5-10(12)15(21)18-9-13-19-14(20-23-13)11-6-4-8-17-16(11)22/h2-8H,9H2,1H3,(H,17,22)(H,18,21)
• InChI Key: LKUQSIKSLLFHEJ-UHFFFAOYSA-N
• Canonical SMILES: CSC1=CC=CC=C1C(=O)NCC2=NC(=NO2)C3=CC=CNC3=O
• Molecular Formula: C16H14N4O3S
• Molecular Weight: 342.4 g/mol

Description

2-(methylthio)-N-((3-(2-oxo-1,2-dihydropyridin-3-yl)-1,2,4-oxadiazol-5-yl)methyl)benzamide is a useful research compound. Its molecular formula is C16H14N4O3S and its molecular weight is 342.37. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Application in Anti-Inflammatory and Anti-Cancer Agents

The compound falls within a category of chemicals explored for their potential as anti-inflammatory and anti-cancer agents. A study highlighted the synthesis of novel substituted benzamide/benzene sulfonamides showing promise in these therapeutic areas. The synthesis process involved sodium borohydride reduction, demonstrating the compound's role in developing potentially impactful medications (Gangapuram & Redda, 2009).

Formation of Metal Complexes

Another research avenue for such compounds includes forming metal complexes, as illustrated by the synthesis of thiadiazolobenzamide via cyclization of thioxothiourea. This process led to new bonds between sulfur and nitrogen atoms, creating a five-membered ring. The study further explored the complexation of the synthesized compound with Pd(II) and Ni(II) ions, indicating potential applications in material science and catalysis (Adhami et al., 2012).

Development of Anticancer Compounds

In the realm of anticancer research, derivatives of benzamide, such as the one , have been designed and synthesized for evaluation against cancer cell lines. These compounds, including various benzamide derivatives, have shown moderate to excellent anticancer activity, hinting at the structural importance of the 1,2,4-oxadiazole moiety in therapeutic applications (Ravinaik et al., 2021).

Role in Supramolecular Gelators

The compound's derivatives have been investigated for their gelation behavior, emphasizing the role of methyl functionality and multiple non-covalent interactions in gelation/non-gelation behavior. This research could open new pathways for developing novel materials with specific properties, such as stimuli-responsive gels (Yadav & Ballabh, 2020).